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Compound of Interest

2-Aminocarbonylphenylboronic
Compound Name: o
aci

Cat. No.: B151090

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Aminocarbonylphenylboronic acid (CAS: 380430-54-6). Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection. The following guidelines are
based on available safety data sheets and general chemical waste management practices.

Essential Safety Information

2-Aminocarbonylphenylboronic acid is a chemical compound that requires careful handling
and disposal. All personnel must be familiar with the associated hazards before commencing
any disposal procedures.

Hazard Summary

Hazard Classification Code Description

Acute toxicity, Oral (Category

2) H302 Harmful if swallowed.[1][2]
Serious eye irritation (Category H319 Causes serious eye irritation.
2A) [1][2]

Personal Protective Equipment (PPE)
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Before handling 2-Aminocarbonylphenylboronic acid for disposal, ensure the following
personal protective equipment is worn:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: A laboratory coat and appropriate footwear.

» Respiratory Protection: In cases of dust generation, a NIOSH-approved respirator is
necessary.

Disposal Procedures

The primary and recommended method for the disposal of 2-Aminocarbonylphenylboronic
acid is through a licensed hazardous waste disposal company. For small quantities, in-
laboratory neutralization may be permissible, subject to institutional and local regulations.

Experimental Protocol: In-Lab Neutralization of Small Quantities

This protocol is intended for the neutralization of small amounts (typically less than 10 grams)
of 2-Aminocarbonylphenylboronic acid waste.

Materials:

¢ 2-Aminocarbonylphenylboronic acid waste

e Sodium bicarbonate (baking soda) solution (5-10%)
e pH indicator strips or a calibrated pH meter

o Beaker of appropriate size

 Stir bar and stir plate

o Copious amounts of water

Procedure:
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e Preparation: In a designated fume hood, place the 2-Aminocarbonylphenylboronic acid
waste into a beaker. If the waste is solid, dissolve it in a minimal amount of water.

» Neutralization: Slowly add the sodium bicarbonate solution to the beaker while stirring.
Boronic acids are weakly acidic and will react with the mild base. Continue adding the basic
solution portion-wise until the effervescence ceases.

» pH Measurement: After the reaction has subsided, check the pH of the solution using a pH
strip or a calibrated pH meter. Continue to add the basic solution until the pH is between 6.0
and 8.0.

» Final Disposal: Once the solution is neutralized, it can typically be disposed of down the
sanitary sewer with copious amounts of water, in accordance with local regulations. It is
imperative to confirm that this practice is permitted by your institution and local wastewater
authority.[3]

Disposal of Contaminated Materials

Any materials, such as weighing paper, gloves, or wipers, that are contaminated with 2-
Aminocarbonylphenylboronic acid should be collected in a sealed and clearly labeled
container for hazardous waste disposal.

Disposal Workflow Diagram
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Disposal Workflow for 2-Aminocarbonylphenylboronic Acid
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Caption: Disposal decision workflow for 2-Aminocarbonylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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